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Compound of Interest

Compound Name: 4-Nitropyridine N-oxide-d4

Cat. No.: B147375

Disclaimer: This document provides a comprehensive overview of the material safety data for
4-Nitropyridine N-oxide. The majority of the available data pertains to the non-deuterated form
(CAS No. 1124-33-0). The deuterated form, 4-Nitropyridine N-oxide-d4 (CAS No. 119673-94-
8), is expected to have very similar chemical and toxicological properties, as isotopic labeling
does not significantly alter the fundamental reactivity of the molecule. This guide is intended for
use by trained professionals in research and drug development.

Chemical and Physical Properties

4-Nitropyridine N-oxide-d4 is a deuterated analog of 4-Nitropyridine N-oxide. The physical
and chemical properties of the non-deuterated compound are summarized below and are
expected to be comparable for the d4 variant.
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Property Value Reference
Molecular Formula C5D4N203 N/A
Molecular Weight 144.12 g/mol N/A
Appearance Dark yellow solid [1]

Melting Point 159 - 164 °C [1]

Boiling Point No information available [1]

Flash Point No information available [1]
Solubility No information available N/A
Stability Stable under normal conditions  [1]

Hazard Identification and Toxicology

4-Nitropyridine N-oxide is classified as a hazardous substance.[2] It is toxic if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1]

Hazard Statement

GHS Classification

Reference

Toxic if swallowed

Acute toxicity, Oral (Category
3)

[3]

Causes skin irritation

Skin corrosion/irritation

(Category 2)

[3]

Causes serious eye irritation

Serious eye damage/eye

irritation (Category 2)

[3]

May cause respiratory irritation

Specific target organ toxicity,
single exposure; Respiratory
tract irritation

[3]

Toxicological Summary:
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o Acute Oral Toxicity: Toxic if swallowed.[2] Animal experiments suggest that ingestion of less
than 40 grams may be fatal or cause serious health damage.[2]

 Inhalation: May be harmful if inhaled, causing respiratory tract irritation.[1]
e Dermal: Causes skin irritation.[1]

o Eye: Causes serious eye irritation.[1]

o Carcinogenicity: There is limited evidence of a carcinogenic effect.[2]

e Other Hazards: The substance and/or its metabolites may bind to hemoglobin, inhibiting
normal oxygen uptake and leading to methaemoglobinemia.[2]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Engineering Controls:

e Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

e Ensure eyewash stations and safety showers are readily accessible.[1]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[1]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.[1]

Handling Procedures:
¢ Avoid contact with skin, eyes, and clothing.[1]

e Do not breathe dust.[1]
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e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.[1]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[1]

o Store under an inert atmosphere.[4]

« Incompatible Materials: Strong oxidizing agents, strong acids, and acid chlorides.[1][4]
Accidental Release and First Aid Measures
Accidental Release:

e Minor Spills: Avoid dust formation.[1] Sweep up and shovel into suitable containers for
disposal.[4]

o Major Spills: Evacuate personnel from the area.[2] Wear self-contained breathing apparatus
and full protective gear.[1] Prevent spillage from entering drains or water courses.[2] Contain
the spill with sand, earth, or vermiculite.[2]

First Aid:

If Swallowed: Do NOT induce vomiting.[1] Call a physician or poison control center
immediately.[1]

« If Inhaled: Remove to fresh air.[1] If breathing is difficult, give oxygen.[1] Get medical
attention.[1]

« If on Skin: Wash with plenty of soap and water.[1] If skin irritation occurs, get medical
advice/attention.[5]

 If in Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[1] Immediate medical attention is required.[1]

Experimental Protocols
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Synthesis of 4-Nitropyridine N-oxide

The following is a general protocol for the synthesis of the non-deuterated 4-Nitropyridine N-
oxide, which can be adapted for the deuterated analog.

Materials:

Pyridine N-oxide

Fuming Nitric Acid (HNO3)

Concentrated Sulfuric Acid (H2S04)

e Ice

Saturated Sodium Carbonate Solution

Acetone

Procedure:

o Preparation of Nitrating Acid: In a flask, add fuming nitric acid.[6] While cooling in an ice bath
and stirring, slowly add concentrated sulfuric acid in portions.[6] Allow the mixture to warm to
20°C before use.[6]

e Reaction Setup: In a three-neck flask equipped with a magnetic stir bar, reflux condenser,
internal thermometer, and an addition funnel, add pyridine N-oxide and heat to 60°C.[6]

 Nitration: Transfer the prepared nitrating acid to the addition funnel and add it dropwise to
the stirred pyridine N-oxide over 30 minutes.[6] After the addition is complete, heat the
reaction mixture to an internal temperature of 125-130°C for 3 hours.[6]

o Work-up and Isolation: Cool the reaction mixture to room temperature and carefully pour it
onto crushed ice.[6] Neutralize the acidic solution by slowly adding a saturated aqueous
solution of sodium carbonate until the pH is approximately 8.[7] A yellow solid will precipitate.

[7]
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 Purification: Collect the crude product by vacuum filtration and wash it with cold water.[7] The
crude product can be further purified by recrystallization from acetone.[6]

Biological Activity and Signaling Pathways

4-Nitropyridine N-oxide has been identified as an inhibitor of Na,K-ATPase activity and a
quorum sensing inhibitor in Pseudomonas aeruginosa.[8][9]

Inhibition of Na,K-ATPase

The inhibitory effect of nitric oxide (NO) donors on Na,K-ATPase activity is believed to occur
through a cGMP-dependent pathway.[9][10] This pathway involves the activation of soluble
guanylate cyclase, leading to an increase in cGMP and subsequent activation of protein kinase
G (PKG).[11]

Quorum Sensing Inhibition

4-Nitropyridine N-oxide has been shown to inhibit biofilm formation in P. aeruginosa by
interfering with the quorum sensing system.[12][13] It is thought to adsorb to the bacterial
surface, neutralizing surface charge and hindering bacterial adhesion, a key step in biofilm
formation.[14]

Visualizations
Safe Handling Workflow
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Caption: A workflow for the safe handling of 4-Nitropyridine N-oxide-d4.
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Caption: Proposed pathway for Na,K-ATPase inhibition by nitric oxide donors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC128920050&productDescription=4-NITROPYRIDINE-N-OXIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-226765.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitropyridine-N-oxide
https://www.fishersci.com/store/msds?partNumber=AC441980050&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-nitropyridine-n-oxide.pdf
https://www.oc-praktikum.de/nop/en/instructions/pdf/1004_en.pdf
https://www.benchchem.com/pdf/A_Guide_to_Historical_Synthesis_Methods_of_Nitropyridine_N_Oxides.pdf
https://pubmed.ncbi.nlm.nih.gov/22715388/
https://pubmed.ncbi.nlm.nih.gov/22715388/
https://pubmed.ncbi.nlm.nih.gov/10600280/
https://pubmed.ncbi.nlm.nih.gov/10600280/
https://pubmed.ncbi.nlm.nih.gov/10432402/
https://pubmed.ncbi.nlm.nih.gov/10432402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985964/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5985964/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0038492
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0038492
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0038492
https://www.researchgate.net/publication/267321322_Quorum_Quenching_on_Pseudomonas_Aeruginosa_Optimization_of_the_Dose_of_4-Nitropyridine-N-Oxide_for_the_Inhibition_of_Biofilms_Based_on_Stochastic_Kinetics
https://pubmed.ncbi.nlm.nih.gov/20553026/
https://pubmed.ncbi.nlm.nih.gov/20553026/
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-material-safety-data-sheet-msds
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-material-safety-data-sheet-msds
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-material-safety-data-sheet-msds
https://www.benchchem.com/product/b147375#4-nitropyridine-n-oxide-d4-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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